Cas no 2640877-58-1 (N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 2640877-58-1
• MF: C₁₉H₁₅F₃N₂O₃S₂
• MW: 440.45921254158
• CID: 5341171
• Update Time: 2025-10-28

N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-[2,2′-Bithiophen]-5-ylethyl)-N2-[4-(trifluoromethoxy)phenyl]ethanediamide
• N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C19H15F3N2O3S2/c20-19(21,22)27-13-5-3-12(4-6-13)24-18(26)17(25)23-10-9-14-7-8-16(29-14)15-2-1-11-28-15/h1-8,11H,9-10H2,(H,23,25)(H,24,26)
• InChI Key： MZKGCBLQIFXJLF-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2SC=CC=2)=CC=1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.63±0.70(Predicted)

Additional information on N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Overview of N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 2640877-58-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 2640877-58-1) has emerged as a compound of significant interest. This molecule, characterized by its unique bithiophene and trifluoromethoxy functional groups, offers a wide range of potential applications in drug discovery, material science, and agrochemical development. Researchers are particularly drawn to its structural complexity, which enables interactions with various biological targets, making it a promising candidate for further study.

The compound's CAS number 2640877-58-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its long chemical name reflects the intricate arrangement of its molecular components, including the 2,2'-bithiophene moiety, which is known for its electron-rich properties and applications in conductive polymers. The trifluoromethoxy group, on the other hand, enhances the molecule's lipophilicity and metabolic stability, traits highly valued in medicinal chemistry.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide. Searches for "bithiophene derivatives" and "trifluoromethoxy phenyl compounds" have surged, reflecting their relevance in developing novel therapeutics and advanced materials. This compound's potential role in addressing challenges such as drug resistance and sustainable material design aligns with current research priorities, making it a focal point for innovation.

From a synthetic chemistry perspective, the preparation of CAS No. 2640877-58-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The 2,2'-bithiophene core is typically synthesized via cross-coupling reactions, while the trifluoromethoxy phenyl segment is introduced through selective functionalization. Such synthetic routes are frequently discussed in forums and publications, underscoring the compound's technical significance.

In addition to its chemical properties, N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide has garnered attention for its potential biological activities. Preliminary studies suggest interactions with enzymes and receptors involved in inflammation and neurodegeneration, sparking curiosity about its therapeutic applications. Keywords like "bithiophene-based drugs" and "trifluoromethoxy in medicinal chemistry" are increasingly popular in academic searches, reflecting the compound's interdisciplinary appeal.

Environmental and regulatory considerations also play a role in the discourse surrounding CAS No. 2640877-58-1. As industries strive for greener chemistry practices, the compound's synthetic pathways and byproducts are scrutinized for sustainability. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact, a topic frequently searched under terms like "green synthesis of bithiophene derivatives."

Looking ahead, the versatility of N-(2-{2,2'-bithiophene-5-yl}ethyl)-N'-4-(trifluoromethoxy)phenylethanediamide positions it as a valuable tool in both academic and industrial research. Its dual functionality—combining the electronic properties of bithiophene with the pharmacological advantages of trifluoromethoxy—makes it a standout candidate for future breakthroughs. As interest in multi-functional organic compounds grows, this molecule is poised to remain at the forefront of scientific exploration.